2,3-Dibromo-3-(4-methoxyphenyl)-1-(2-methyloxiran-2-yl)propan-1-one

• CAS No.: 95639-62-6
• Molecular Formula: C13H14Br2O3
• Molecular Weight: 378.06 g/mol
• IUPAC Name: 2,3-dibromo-3-(4-methoxyphenyl)-1-(2-methyloxiran-2-yl)propan-1-one
• InChI: InChI=1S/C13H14Br2O3/c1-13(7-18-13)12(16)11(15)10(14)8-3-5-9(17-2)6-4-8/h3-6,10-11H,7H2,1-2H3
• InChI Key: XKCUOJZBGVIURF-UHFFFAOYSA-N
• Canonical SMILES: CC1(CO1)C(=O)C(C(C2=CC=C(C=C2)OC)Br)Br

Description

2,3-Dibromo-3-(4-methoxyphenyl)-1-(2-methyloxiran-2-yl)propan-1-one is an organic compound that features a complex structure with multiple functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,3-Dibromo-3-(4-methoxyphenyl)-1-(2-methyloxiran-2-yl)propan-1-one typically involves multi-step organic reactions. One possible route could involve the bromination of a precursor compound, followed by the formation of the oxirane ring through an epoxidation reaction. The reaction conditions would need to be carefully controlled to ensure the correct formation of the desired product.

Industrial Production Methods

Industrial production of this compound would likely involve similar synthetic routes but on a larger scale. This would require optimization of reaction conditions to maximize yield and purity while minimizing costs and environmental impact.

Chemical Reactions Analysis

Types of Reactions

2,3-Dibromo-3-(4-methoxyphenyl)-1-(2-methyloxiran-2-yl)propan-1-one can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the reagents and conditions used.

Reduction: Reduction reactions can lead to the formation of different derivatives by removing bromine atoms or reducing the oxirane ring.

Substitution: The bromine atoms can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents for these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium methoxide. Reaction conditions such as temperature, solvent, and reaction time need to be optimized for each specific reaction.

Major Products Formed

The major products formed from these reactions would depend on the specific reaction conditions and reagents used. For example, oxidation might yield a ketone or carboxylic acid, while reduction could produce an alcohol or alkane.

Scientific Research Applications

Chemistry: It can be used as a reagent or intermediate in organic synthesis.

Biology: The compound might be studied for its biological activity or as a potential drug candidate.

Medicine: Research could explore its potential therapeutic effects or use in drug development.

Industry: The compound could be used in the production of specialty chemicals or materials.

Mechanism of Action

The mechanism of action of 2,3-Dibromo-3-(4-methoxyphenyl)-1-(2-methyloxiran-2-yl)propan-1-one would depend on its specific interactions with molecular targets. This could involve binding to enzymes or receptors, altering cellular pathways, or affecting the structure and function of biomolecules.

Comparison with Similar Compounds

Similar Compounds

Similar compounds might include other brominated organic compounds or those with an oxirane ring. Examples could be:

• 2,3-Dibromo-3-phenylpropan-1-one
• 3-(4-Methoxyphenyl)-1-(2-methyloxiran-2-yl)propan-1-one